molecular formula C20H20O3 B5754285 [3-ethoxy-4-(1-naphthylmethoxy)phenyl]methanol

[3-ethoxy-4-(1-naphthylmethoxy)phenyl]methanol

Cat. No. B5754285
M. Wt: 308.4 g/mol
InChI Key: AUEYTEDWDJUNDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[3-ethoxy-4-(1-naphthylmethoxy)phenyl]methanol, also known as ENP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. ENP is a white crystalline powder that has a molecular weight of 316.39 g/mol.

Mechanism of Action

The mechanism of action of [3-ethoxy-4-(1-naphthylmethoxy)phenyl]methanol is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been found to inhibit the activity of certain enzymes and proteins, leading to the suppression of inflammation and the inhibition of tumor growth.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects on cells and organisms. In vitro studies have shown that this compound can inhibit the production of inflammatory cytokines and chemokines, reduce the proliferation of cancer cells, and inhibit the replication of certain viruses. In vivo studies have shown that this compound can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using [3-ethoxy-4-(1-naphthylmethoxy)phenyl]methanol in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds that may have harmful side effects. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects on cells and organisms.

Future Directions

There are several future directions for research on [3-ethoxy-4-(1-naphthylmethoxy)phenyl]methanol. One area of interest is the development of new drugs based on this compound, particularly for the treatment of inflammatory diseases and cancer. Another area of interest is the use of this compound in agriculture, where it may be used to improve crop yields and reduce the need for chemical fertilizers and pesticides. Additionally, this compound may be used as a building block for the synthesis of new materials with unique properties.

Synthesis Methods

[3-ethoxy-4-(1-naphthylmethoxy)phenyl]methanol can be synthesized through a multi-step process involving the reaction of 1-naphthol with 3-ethoxybenzaldehyde, followed by reduction and cyclization steps. The final product is obtained through purification and crystallization processes.

Scientific Research Applications

[3-ethoxy-4-(1-naphthylmethoxy)phenyl]methanol has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties, making it a potential candidate for the development of new drugs. In agriculture, this compound has been studied for its ability to enhance plant growth and improve crop yields. In materials science, this compound has been investigated for its potential use as a building block for the synthesis of new materials.

properties

IUPAC Name

[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]methanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20O3/c1-2-22-20-12-15(13-21)10-11-19(20)23-14-17-8-5-7-16-6-3-4-9-18(16)17/h3-12,21H,2,13-14H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUEYTEDWDJUNDR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)CO)OCC2=CC=CC3=CC=CC=C32
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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